2-Bromo-5-chloro-4-fluorobenzenesulfonyl chloride

• IUPAC Name: 2-bromo-5-chloro-4-fluorobenzenesulfonyl chloride
• InChI: InChI=1S/C6H2BrCl2FO2S/c7-3-1-5(10)4(8)2-6(3)13(9,11)12/h1-2H
• InChI Key: XOEKZCDMEXEEAI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Br)S(=O)(=O)Cl)Cl)F
• Molecular Formula: C6H2BrCl2FO2S
• Molecular Weight: 307.95 g/mol

Description

2-Bromo-5-chloro-4-fluorobenzenesulfonyl chloride is a chemical compound with the molecular formula C6H2BrCl2FO2S. It is used as a pharmaceutical intermediate.

Molecular Structure Analysis

The molecular structure of 2-Bromo-5-chloro-4-fluorobenzenesulfonyl chloride consists of a benzene ring substituted with bromo, chloro, fluoro, and sulfonyl chloride groups. The InChI code for this compound is 1S/C6H2BrCl2FO2S/c7-3-1-4(8)5(10)2-6(3)13(9,11)12/h1-2H.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Bromo-5-chloro-4-fluorobenzenesulfonyl chloride include a density of 1.9±0.1 g/cm3, boiling point of 317.9±27.0 °C at 760 mmHg, vapour pressure of 0.0±0.7 mmHg at 25°C, enthalpy of vaporization of 53.7±3.0 kJ/mol, flash point of 146.1±23.7 °C, index of refraction of 1.573, molar refractivity of 48.2±0.4 cm3, and molar volume of 146.5±3.0 cm3.

Scientific Research Applications

Infrared Spectroscopy

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Solvent Effect Studies

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Synthesis of 2-bromobenzenesulfonamide

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Synthesis of Chiral 2-(p-toluenesulfinyl)benzenesulfonamide

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Safety and Hazards

2-Bromo-5-chloro-4-fluorobenzenesulfonyl chloride is known to cause severe skin burns and eye damage. Immediate medical attention is required if exposed.

Mechanism of Action

Target of action

Benzenesulfonyl chloride compounds are often used as intermediates in organic synthesis. They can react with amines to form sulfonamides, which are a class of compounds that have various biological activities, including antibiotic and antiviral properties .

Mode of action

The mode of action of benzenesulfonyl chloride compounds involves the electrophilic sulfur atom, which is susceptible to attack by nucleophiles such as amines. This can result in the formation of sulfonamides .

Biochemical pathways

The exact biochemical pathways affected by benzenesulfonyl chloride compounds would depend on the specific compound formed through its reaction with a nucleophile. For example, sulfonamides are known to inhibit the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid in bacteria .

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) of benzenesulfonyl chloride compounds would depend on the specific compound and its physicochemical properties. Factors such as solubility, stability, and molecular size can all influence a compound’s pharmacokinetics .

Result of action

The result of the action of benzenesulfonyl chloride compounds would depend on the specific compound and its targets. For example, sulfonamides can have antibacterial effects due to their inhibition of folic acid synthesis .

Action environment

The action, efficacy, and stability of benzenesulfonyl chloride compounds can be influenced by various environmental factors, including pH, temperature, and the presence of other compounds. For example, the reactivity of benzenesulfonyl chloride compounds can be affected by the pH of the environment .